Cas no 1220030-75-0 (6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine)

• Product Name: 6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine
• CAS No: 1220030-75-0
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 3047431
• PubChem ID: 53410284
• Update Time: 2025-05-19

6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine
• 6-CHLORO-N-(PYRIDIN-4-YLMETHYL)PYRAZIN-2-AMINE
• 6-chloro-N-[(pyridin-4-yl)methyl]pyrazin-2-amine
• 1220030-75-0
• AKOS010966845

• Inchi： 1S/C10H9ClN4/c11-9-6-13-7-10(15-9)14-5-8-1-3-12-4-2-8/h1-4,6-7H,5H2,(H,14,15)
• InChI Key： RUYVFPKDYKVUPP-UHFFFAOYSA-N
• SMILES： C1(NCC2C=CN=CC=2)=NC(Cl)=CN=C1

Computed Properties

• Exact Mass: 220.0515740g/mol
• Monoisotopic Mass: 220.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine

Comprehensive Overview of 6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine (CAS No. 1220030-75-0)

6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine, with the CAS number 1220030-75-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazine and pyridine backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and reactivity.

The compound's molecular structure features a chloro-substituted pyrazine ring linked to a pyridinylmethyl group, which enhances its binding affinity to various biological targets. This structural motif is often explored in drug discovery for its ability to modulate enzyme activity or receptor interactions. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in oncology research, where targeted therapies are increasingly sought after.

In the context of user search trends, queries such as "pyrazinamine derivatives in drug discovery" or "CAS 1220030-75-0 applications" reflect growing interest in niche chemical intermediates. The compound's role in high-throughput screening (HTS) assays is another area of focus, aligning with the demand for AI-driven molecular design tools. Innovations in computational chemistry, like machine learning for compound optimization, further amplify its relevance.

From a synthetic chemistry perspective, 6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine is synthesized via nucleophilic substitution reactions, often involving cross-coupling methodologies. Its purity and stability are critical for reproducibility in research, making analytical techniques such as HPLC and NMR essential for quality control. These aspects are frequently searched by professionals seeking protocols for compound characterization.

Environmental and green chemistry considerations are also pivotal. Researchers are exploring solvent-free synthesis routes or catalytic alternatives to minimize waste, addressing the broader push for sustainable chemical practices. This aligns with popular search terms like "eco-friendly synthesis of heterocycles."

In summary, 6-Chloro-N-(4-pyridinylmethyl)-2-pyrazinamine (CAS 1220030-75-0) exemplifies the intersection of structural ingenuity and applied research. Its multifaceted applications—from drug development to material science—underscore its value in modern chemistry. As search trends evolve toward precision medicine and automated synthesis, this compound remains a key subject of scientific inquiry.